Cas no 1805672-18-7 (4-Chloromethyl-3-hydroxy-2-phenylpyridine)

• Product Name: 4-Chloromethyl-3-hydroxy-2-phenylpyridine
• CAS No: 1805672-18-7
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 4902878
• Update Time: 2025-06-12

4-Chloromethyl-3-hydroxy-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-hydroxy-2-phenylpyridine

• Inchi： 1S/C12H10ClNO/c13-8-10-6-7-14-11(12(10)15)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： IBZHCFLVCPCHHI-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C=1O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloromethyl-3-hydroxy-2-phenylpyridine

Introduction to 4-Chloromethyl-3-hydroxy-2-phenylpyridine (CAS No. 1805672-18-7)

4-Chloromethyl-3-hydroxy-2-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1805672-18-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with a chloromethyl group at the 4-position and a hydroxy group at the 3-position, flanked by a phenyl ring at the 2-position. The unique structural arrangement of this compound imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure combines elements that are highly relevant to modern drug discovery efforts. The pyridine ring is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The presence of both electrophilic and nucleophilic functional groups—specifically the chloromethyl (-CH₂Cl) moiety and the hydroxy (-OH) group—provides versatile reactivity, enabling further functionalization through nucleophilic substitution or condensation reactions. These features are particularly advantageous in constructing more complex molecules with desired pharmacological profiles.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have highlighted the potential of such compounds in modulating pathways associated with neurological disorders, inflammation, and cancer. For instance, modifications of the pyridine ring have been explored in the development of kinase inhibitors, which play a crucial role in targeted cancer therapies. The 4-Chloromethyl-3-hydroxy-2-phenylpyridine structure serves as a promising precursor for designing novel inhibitors by leveraging its reactive sites for further chemical transformations.

One of the most compelling aspects of this compound is its utility in constructing bioactive scaffolds through cross-coupling reactions. The chloromethyl group can undergo palladium-catalyzed coupling reactions with aryl halides or boronic acids, allowing for the introduction of diverse aromatic or heteroaromatic moieties. This capability is particularly valuable in generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development. Similarly, the hydroxy group can participate in etherification or esterification reactions, expanding the structural diversity of derived compounds.

Recent advances in synthetic methodologies have further enhanced the appeal of 4-Chloromethyl-3-hydroxy-2-phenylpyridine as a building block. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have been optimized to facilitate efficient connectivity between different functional groups on the pyridine core. These techniques enable chemists to construct complex molecular architectures with high precision, which is essential for achieving optimal biological activity. Moreover, green chemistry principles have been increasingly applied to these synthetic processes, reducing waste and improving sustainability—a critical consideration in modern pharmaceutical research.

The pharmacological potential of derivatives derived from 4-Chloromethyl-3-hydroxy-2-phenylpyridine has been explored in several preclinical studies. Researchers have investigated analogs of this compound for their effects on enzymes such as cytochrome P450 monooxygenases and flavin-containing monooxygenases (FMOs), which are involved in drug metabolism. By modifying substituents on the pyridine ring or introducing additional functional groups, it may be possible to fine-tune substrate specificity and metabolic stability—key factors in drug candidate optimization.

Another area of interest is the use of this compound in designing molecules with anti-inflammatory properties. Pyridine derivatives have shown promise as inhibitors of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are central mediators of inflammation. The unique combination of reactive sites in 4-Chloromethyl-3-hydroxy-2-phenylpyridine allows for strategic placement of pharmacophoric elements that can modulate these enzymatic pathways effectively. Such activities are particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and their associated side effects.

The synthesis and characterization of novel derivatives remain an active field of research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate structures and understand molecular interactions. Computational methods, including molecular docking and quantum mechanical calculations, complement experimental approaches by predicting binding affinities and reaction mechanisms. These combined strategies accelerate the discovery process by providing insights into how structural modifications influence biological activity.

The future prospects for 4-Chloromethyl-3-hydroxy-2-phenylpyridine are promising, especially as demand for innovative therapeutic agents grows. Its role as a versatile intermediate ensures continued relevance in synthetic chemistry pipelines across academic institutions and pharmaceutical companies alike. As new synthetic methodologies emerge and computational tools become more sophisticated, researchers will be better equipped to harness its potential for developing next-generation therapeutics.